POLONIUM (210) CHLORIDE

Specification

• CAS No.: 10026-02-5
• Molecular Formula: Cl4Po
• Molecular Weight: 350.8 g/mol
• Standard InChI: InChI=1S/4ClH.Po/h4*1H;/q;;;;+4/p-4
• Standard InChI Key: ZEHJQFZMRFDWTH-UHFFFAOYSA-J
• Canonical SMILES: Cl[Po](Cl)(Cl)Cl

Introduction

Physical and Chemical Properties

Polonium (210) Chloride possesses distinct physical and chemical properties that influence its behavior in various environments and applications.

Basic Properties

The following table summarizes the fundamental identifying information for Polonium (210) Chloride:

Property	Value
Chemical Name	Polonium (210) Chloride
CAS Number	10026-02-5
Synonyms	Polonium Tetrachloride, polonium-210 tetrachloride
Molecular Formula	Cl₄Po
Molecular Weight	350.8
Form	Yellow crystalline solid
Color	Yellow hygroscopic crystals

Physical Properties

The physical characteristics of Polonium (210) Chloride are critical for understanding its behavior under different conditions:

Property	Value
Melting Point	~300°C (in chlorine)
Boiling Point	390°C
Solubility	Soluble in water (slowly hydrolyzing), very soluble in HCl and thionyl chloride, soluble in ethanol and acetone
Stability	Decomposed by dilute HNO₃

The compound's hygroscopic nature means it readily absorbs moisture from the air, which significantly affects its handling requirements and chemical stability. This characteristic necessitates specialized storage conditions to maintain the compound's integrity.

Radiochemical Properties

The radiochemical properties of Polonium (210) Chloride are primarily determined by its polonium-210 content, which gives the compound its significant radioactivity.

Decay Characteristics

Polonium-210 is characterized by the following radiological properties:

Property	Value
Half-life	138.4 days
Decay Mode	Alpha emission
Alpha Energy	5.38 MeV
Decay Product	Lead-206 (stable)
Specific Activity	1.66 × 10¹⁴ Bq/g

This isotope is part of the uranium-238 decay series, where uranium-238 undergoes a series of decays to lead-210, which then decays to bismuth-210, which subsequently decays to polonium-210. Finally, polonium-210 decays via alpha emission to produce stable lead-206.

Volatility and Stability

A crucial property of polonium compounds, including Polonium (210) Chloride, is their notable volatility at relatively low temperatures. Various polonium compounds begin to volatilize at temperatures as low as 100°C, and when temperatures reach 300°C, approximately 90% of the polonium can completely evaporate. The chloride form is particularly volatile, with all polonium complexes volatilizing below 200°C. This characteristic has significant implications for handling procedures, analytical techniques, and safety protocols.

Detection and Measurement Techniques

Due to the radiological nature of Polonium (210) Chloride, specialized analytical methods are required for its detection and accurate measurement.

Sample Preparation and Chemical Separation

The preparation of samples containing Polonium (210) Chloride typically involves:

• Temperature-controlled processing to prevent volatilization

• Chemical separation using solid phase extraction with specialized resins

• Selective elution with carefully controlled acid concentrations

Research has demonstrated that polonium can be effectively retained on lead resins in 2 mol/L hydrochloric acid and selectively eluted using diluted nitric acid (concentrations of 1 mol/L and 0.1 mol/L). This separation method allows for the isolation of polonium from other elements, particularly lead, which is crucial for accurate measurement.

Alpha Spectrometry

As polonium-210 is a pure alpha emitter, alpha spectrometry represents the primary measurement technique. The analytical process typically follows these steps:

• Chemical separation of the polonium fraction

• Preparation of alpha sources by spontaneous deposition

• Measurement via alpha spectrometry

• Determination of chemical yield using polonium-208 as a tracer

Using these techniques, researchers can achieve detection limits as low as 0.2 mBq/kg, which is more than adequate for determining polonium-210 in environmental water samples, groundwater, and drinking water.

Temperature Considerations

Temperature control is critical during all stages of sample handling and analysis due to the high volatility of polonium compounds. Processing temperatures must be carefully monitored and maintained below critical thresholds to prevent significant analyte loss, which would result in erroneous measurements and reduced radiochemical yield. This consideration represents one of the most significant challenges in polonium analysis.

Applications in Research

Despite its hazardous nature, Polonium (210) Chloride serves valuable functions in several scientific domains.

Environmental Studies

Polonium-210 compounds, including the chloride form, function as essential tools in environmental research:

• Investigation of radioactive disequilibria in natural systems and aqueous environments

• Assessment of radionuclide mobilization processes

• Radiological dose assessments in uranium and coal mining-affected areas

• Studies of water contamination pathways and pollution dynamics

Analytical Chemistry Applications

In analytical chemistry, this compound serves several important functions:

• As a yield tracer in radiochemical analyses

• For developing and validating separation techniques for radioactive elements

• In creating standards for alpha spectrometry calibration

• As a reference material for environmental and biological sample analysis